Cas no 5617-86-7 (Cyclopropaneheptanoic acid)

• Product Name: Cyclopropaneheptanoic acid
• CAS No: 5617-86-7
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 349568
• PubChem ID: 16114137
• Update Time: 2025-04-19

Cyclopropaneheptanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneheptanoic acid
• 7-cyclopropylheptanoic acid
• 5617-86-7
• SCHEMBL4449247
• IFZAIZAFLMXIKG-UHFFFAOYSA-N
• DTXSID30583013

• Inchi： 1S/C10H18O2/c11-10(12)6-4-2-1-3-5-9-7-8-9/h9H,1-8H2,(H,11,12)
• InChI Key： IFZAIZAFLMXIKG-UHFFFAOYSA-N
• SMILES： OC(CCCCCCC1CC1)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids